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Compound of Interest

Compound Name: 2-Methylacetophenone
CAS No.: 577-16-2
Cat. No.: B146604
Get Quote
. J

This guide provides critical safety and logistical information for the handling and disposal of 2-
Methylacetophenone (CAS No. 577-16-2). The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals in a laboratory

setting.

Physicochemical and Safety Data

A summary of important quantitative data for 2-Methylacetophenone is presented below for
easy reference.
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Property Value Source
Molecular Formula CoH100 [1112][3]
Molecular Weight 134.18 g/mol [3114]
Appearance Colorless to pale yellow liquid [31[5]
Boiling Point 214 °C (lit.) [1][2][4]
Density 1.026 g/mL at 25 °C (lit.) [2][3114]
Flash Point 76 °C (168.8 °F) - closed cup [41[6]
Solubility Insoluble in water, soluble in 2]
ethanol.
Refractive Index n20/D 1.5318 (lit.) [2][4]

Acute toxicity - Dermal,
o Category 4; Acute toxicity -
GHS Hazard Classification ) [71[8]
Inhalation, Category 4;

Combustible liquid.

Standard Operating Procedure for Handling 2-
Methylacetophenone

This section outlines the step-by-step protocol for the safe handling of 2-Methylacetophenone
in a laboratory environment.

Pre-Handling Preparations

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantities of 2-Methylacetophenone to be used and the specific
manipulations involved.

o Ventilation: Ensure work is performed in a well-ventilated area, preferably within a chemical
fume hood.[7][8]
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» Emergency Equipment: Verify the accessibility and functionality of safety showers, eyewash
stations, and fire extinguishers.[9]

o Personal Protective Equipment (PPE): Assemble and inspect all required PPE before
handling the chemical.

Required Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[7][9]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of
degradation or puncture before use.[10]

o Clothing: A lab coat or other protective clothing is mandatory to prevent skin contact.[8][9]
For larger quantities or where splashing is a risk, consider fire/flame resistant and
impervious clothing.[7]

» Respiratory Protection: If exposure limits are likely to be exceeded or if working outside a
fume hood, a full-face respirator with an appropriate filter (e.g., type ABEK (EN14387))
should be used.[6][7] Under normal laboratory use with adequate ventilation, respiratory
protection may not be required.[9]

Handling Procedure

» Transporting: When moving the chemical, ensure the container is securely closed and
transported in a secondary container.

» Dispensing: Carefully dispense the required amount of 2-Methylacetophenone within the
chemical fume hood, avoiding the generation of mists or vapors.[7]

o Experimental Use:
o Keep the container closed when not in use.

o Avoid contact with skin and eyes.[2][10]
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o Keep away from heat, sparks, open flames, and other sources of ignition as it is a
combustible liquid.[8][11]

o Ground and bond containers when transferring material to prevent static discharge.

o Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[9]

o Clean the work area and any equipment used.

Spill and Emergency Procedures

e Minor Spills:
o Remove all sources of ignition.[8]
o Ventilate the area.
o Absorb the spill with an inert absorbent material (e.g., sand, silica gel, universal binder).[8]
o Collect the absorbed material into a suitable, closed container for disposal.[10]
e Major Spills:
o Evacuate the area immediately.
o Alert laboratory personnel and the safety officer.
o Prevent the spill from entering drains.[7]
e First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[7][8]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. Seek medical attention if irritation
persists.[7][8][12]
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o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses
if present and easy to do. Seek immediate medical attention.[7][9][12]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[7][9]

Disposal Plan

o Waste Collection: Collect all waste materials containing 2-Methylacetophenone in a clearly
labeled, sealed container. Do not mix with other waste streams.

» Disposal Route: Dispose of the chemical waste through an approved hazardous waste
disposal facility, in accordance with all local, state, and federal regulations.[7][11] Do not

dispose of it down the drain.[7]

o Container Disposal: Empty containers should be handled as hazardous waste and disposed

of appropriately.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps and decision points in the safe handling
workflow for 2-Methylacetophenone.
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Safe Handling Workflow for 2-Methylacetophenone
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Caption: Workflow for the safe handling of 2-Methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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